2-Methyl-5-nitro-2,3-dihydro-1h-inden-2-ol

• IUPAC Name: 2-methyl-5-nitro-1,3-dihydroinden-2-ol
• InChI: InChI=1S/C10H11NO3/c1-10(12)5-7-2-3-9(11(13)14)4-8(7)6-10/h2-4,12H,5-6H2,1H3
• InChI Key: PIKMBXBIUSWFHK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C1)C=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C10H11NO3
• DSSTOX Substance ID: DTXSID001268586
• Molecular Weight: 193.20 g/mol
• CAS RN: 913296-98-7

Description

2-Methyl-5-nitro-2,3-dihydro-1h-inden-2-ol, also known as MNDO, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNDO is a yellow crystalline powder that is soluble in organic solvents and is stable under normal conditions. In

Mechanism of Action

The mechanism of action of 2-Methyl-5-nitro-2,3-dihydro-1h-inden-2-ol is not well understood. However, it has been suggested that this compound may act as a radical scavenger, protecting cells from oxidative damage. This compound has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have antioxidant properties, protecting cells from oxidative damage caused by free radicals. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other insults.

Advantages and Limitations for Lab Experiments

2-Methyl-5-nitro-2,3-dihydro-1h-inden-2-ol has several advantages for use in lab experiments. It is stable under normal conditions and can be easily synthesized in large quantities. This compound is also soluble in organic solvents, making it easy to work with in the lab. However, this compound has some limitations as well. It is not very water-soluble, which may limit its use in certain experiments. In addition, the mechanism of action of this compound is not well understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-Methyl-5-nitro-2,3-dihydro-1h-inden-2-ol. One area of research could be to further investigate the mechanism of action of this compound. This could help to identify new potential applications for this compound in various fields. Another area of research could be to investigate the use of this compound as a photosensitizer in photodynamic therapy for cancer treatment. This could involve testing the efficacy of this compound in vitro and in vivo, as well as optimizing the synthesis method to increase the yield and purity of this compound. Finally, this compound could be used as a starting material for the synthesis of other compounds with potential applications in various fields, such as organic electronics or medicinal chemistry.

Scientific Research Applications

2-Methyl-5-nitro-2,3-dihydro-1h-inden-2-ol has been studied for its potential applications in various fields, including organic synthesis, materials science, and medicinal chemistry. This compound has been used as a building block for the synthesis of other compounds, such as 2-methyl-5-nitro-1H-indene, which has potential applications in the field of organic electronics. This compound has also been studied for its potential use as a photosensitizer in the field of photodynamic therapy for cancer treatment.